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Cat. No.: B12558485 Get Quote

Solubility of Acetylene in Water: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of acetylene in water,

presenting quantitative data across various temperatures, detailed experimental protocols for

its determination, and a visualization of the experimental workflow. This information is critical

for professionals in research and development where acetylene may be used as a reagent or

intermediate in aqueous environments.

Data Presentation: Solubility of Acetylene in Water
The solubility of acetylene in water is dependent on temperature. The following table

summarizes the mole fraction solubility of acetylene in water at a partial pressure of 1 atm,

calculated using the equation provided by Fogg and Gerrard (1991).

Equation for Mole Fraction Solubility (x): ln(x) = A + B/T + C * ln(T) + D*T

Constants for Acetylene in Water:

A = -156.51

B = 8160.2
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C = 21.403

D = 0

T is the temperature in Kelvin.

Temperature (°C) Temperature (K) Mole Fraction (x)
Solubility ( g/100
mL)

1 274.15 0.000751 0.188

5 278.15 0.000673 0.169

10 283.15 0.000589 0.148

15 288.15 0.000520 0.130

20 293.15 0.000463 0.116

25 298.15 0.000415 0.104

30 303.15 0.000375 0.094

40 313.15 0.000313 0.078

50 323.15 0.000267 0.067

60 333.15 0.000231 0.058

70 343.15 0.000203 0.051

Note: The solubility in g/100 mL is calculated from the mole fraction assuming the density of the

solution is approximately 1 g/mL. At 15 °C, one liter of water can dissolve approximately 1.1

liters of acetylene under atmospheric pressure[1]. Another source states the solubility in water

is 1200 mg/L at 25 °C.

Experimental Protocols
The determination of acetylene solubility in water is typically performed using a volumetric or

thermodynamic method. A common approach is the static saturation method, where a known

volume of water is brought into equilibrium with acetylene gas at a constant temperature and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemicalbook.com/article/is-acetylene-dissolved-in-water-more-stable-than-gaseous-acetylene.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12558485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pressure. The amount of dissolved gas is then determined by measuring the change in the gas

volume.

Apparatus:

A typical apparatus for measuring gas solubility consists of the following components:

Equilibrium Vessel: A thermostatted vessel of a known volume where the solvent (water) and

the gas (acetylene) are brought into contact and equilibrium is established. This vessel is

often equipped with a magnetic stirrer to facilitate dissolution.

Gas Burette: A calibrated cylinder with a piston used to accurately measure the volume of

gas introduced into the equilibrium vessel.

Pressure Transducer: A device to precisely measure the pressure within the system.

Temperature Control System: A water bath or thermostat to maintain a constant temperature

in the equilibrium vessel.

Vacuum Pump: To evacuate the apparatus before introducing the gas and solvent.

Procedure:

Degassing the Solvent: A known volume of distilled water is placed in the equilibrium vessel.

The water is thoroughly degassed to remove any dissolved air. This can be achieved by

repeated freeze-pump-thaw cycles under vacuum or by sonication under vacuum.

Evacuation of the Apparatus: The entire apparatus, including the gas lines and the space

above the degassed water in the equilibrium vessel, is evacuated using a vacuum pump.

Introduction of Acetylene: A known initial volume of acetylene gas is introduced into the gas

burette.

Equilibration: The acetylene gas is then allowed to come into contact with the degassed

water in the equilibrium vessel. The mixture is stirred continuously to ensure that equilibrium

is reached. The temperature and pressure are constantly monitored.
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Volume Measurement: Once the pressure in the system stabilizes, indicating that equilibrium

has been reached, the final volume of the gas in the burette is recorded.

Calculation: The amount of acetylene dissolved in the water is calculated from the difference

between the initial and final volumes of the gas in the burette, taking into account the vapor

pressure of water at the experimental temperature.

A novel and safer method for measuring acetylene solubility involves using a micro-solubility

measurement device with a small inner diameter quartz tube containing a very small amount of

acetylene.[2] This "intrinsic safety" approach minimizes the risks associated with handling

pressurized acetylene.[2]

Mandatory Visualization
The following diagram illustrates the logical workflow of a typical experimental procedure for

determining the solubility of acetylene in water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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